Cas no 6926-45-0 (1-azidohexane)

• Product Name: 1-azidohexane
• CAS No: 6926-45-0
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• MDL: MFCD01723468
• CID: 863011
• PubChem ID: 23356
• Update Time: 2025-04-23

1-azidohexane Chemical and Physical Properties

Names and Identifiers

• 1-azidohexane
• Hexyl azide
• N-Hexyl azide
• 6926-45-0
• CCRIS 9469
• EN300-152403
• HEXANE, 1-AZIDO-
• AKOS010633573
• DTXSID90219326
• 1-azido-hexane
• F1901-3141
• Hexylazide
• BP-29655
• SCHEMBL13569662

• MDL： MFCD01723468
• Inchi： 1S/C6H13N3/c1-2-3-4-5-6-8-9-7/h2-6H2,1H3
• InChI Key： KFQRCGONYHVDKX-UHFFFAOYSA-N
• SMILES： N(CCCCCC)=[N+]=[N-]

Computed Properties

• Exact Mass: 127.11109
• Monoisotopic Mass: 127.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76

Additional information on 1-azidohexane

1-Azidohexane (CAS No. 6926-45-0): Properties, Applications, and Cutting-Edge Research Insights

1-Azidohexane (CAS No. 6926-45-0), a six-carbon alkyl azide compound, has gained significant attention in organic synthesis and materials science due to its unique reactive properties. As researchers increasingly explore click chemistry applications and bioorthogonal reactions, this compound serves as a valuable building block for creating complex molecular architectures. The azido functional group at the terminal position enables efficient 1,3-dipolar cycloaddition reactions, making it particularly useful in pharmaceutical development and polymer chemistry.

The growing interest in 1-azidohexane synthesis reflects broader trends in chemical research, where scientists seek efficient methods for introducing azide groups into organic molecules. Recent studies highlight its role in developing fluorescent probes and bioconjugation techniques, addressing current challenges in cellular imaging and drug delivery systems. When handling hexyl azide compounds, proper safety protocols must be followed, though it's important to note this substance has legitimate research applications across multiple scientific disciplines.

From a molecular perspective, 1-azidohexane structure features a linear hexyl chain (C6H13) terminated by an azide group (N3). This configuration provides optimal balance between solubility in organic solvents and reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The compound's physical properties of 1-azidohexane include a molecular weight of 127.19 g/mol and characteristic infrared absorption at ~2100 cm-1 due to the azide stretching vibration. These properties make it identifiable through standard analytical techniques like FT-IR and NMR spectroscopy.

In material science applications, researchers utilize 1-azidohexane price and availability considerations when designing surface modification protocols. The compound's ability to form stable triazole linkages through click chemistry has revolutionized approaches to polymer functionalization and nanomaterial engineering. Current market analysis shows steady demand for high-purity 1-azidohexane suppliers, particularly from academic institutions and specialty chemical manufacturers developing next-generation materials.

The compound's role in biomolecule labeling represents one of its most impactful applications. By leveraging the selective reactivity of the azido group, scientists can attach various reporter molecules or therapeutic agents through bioorthogonal chemistry approaches. This capability addresses pressing needs in proteomics research and diagnostic development, where precise molecular tagging is essential. Recent publications demonstrate innovative uses of 1-azidohexane derivatives in studying protein-protein interactions and cellular processes.

Environmental and stability considerations for 1-azidohexane storage require attention to temperature control and protection from light exposure. While the compound demonstrates reasonable stability under proper conditions, researchers emphasize the importance of following established chemical handling protocols when working with azido compounds. These precautions align with broader laboratory safety initiatives while enabling continued exploration of this versatile chemical's potential.

Emerging applications in supramolecular chemistry showcase the compound's adaptability. Scientists are developing novel self-assembling systems that incorporate 1-azidohexane as a functional component, creating materials with tunable properties for sensors and responsive interfaces. This research direction connects with current interests in smart materials and adaptive technologies, positioning the compound as relevant to multiple cutting-edge scientific endeavors.

The synthesis and purification of 1-azidohexane continue to evolve, with recent methodological improvements focusing on green chemistry principles. Researchers report enhanced yields through optimized reaction conditions and alternative azide introduction strategies. These advancements address both efficiency concerns and sustainability considerations in chemical production, reflecting the field's commitment to environmentally conscious synthesis practices.

Analytical characterization techniques for 1-azidohexane purity assessment have similarly progressed, with advanced chromatographic and spectroscopic methods providing more accurate quality control. This development supports the compound's use in sensitive applications where precise molecular composition is critical, such as in bioconjugate vaccine development and targeted drug delivery systems.

Looking toward future applications, the scientific community anticipates expanded uses of 1-azidohexane in materials informatics and computational chemistry workflows. The compound's well-defined reactivity makes it an excellent candidate for machine learning approaches to reaction prediction and optimization. This intersection of experimental and computational chemistry represents an exciting frontier in molecular science, with 1-azidohexane positioned as a valuable tool in both domains.